Cas no 1152955-69-5 (3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide)

• Product Name: 3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
• CAS No: 1152955-69-5
• MF: C₇H₁₂N₄O
• MW: 168.196380615234
• CID: 5956312
• PubChem ID: 43312184
• Update Time: 2024-01-16

3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-amino-1H-pyrazol-1-yl)-2-methylpropanamide
• 1152955-69-5
• AKOS009461555
• EN300-1107785

• Inchi： 1S/C7H12N4O/c1-5(7(9)12)3-11-4-6(8)2-10-11/h2,4-5H,3,8H2,1H3,(H2,9,12)
• InChI Key： ZWZSXWXPJKJZPT-UHFFFAOYSA-N
• SMILES： O=C(C(C)CN1C=C(C=N1)N)N

Computed Properties

• Exact Mass: 168.10111102g/mol
• Monoisotopic Mass: 168.10111102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 86.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles